Cas no 34837-84-8 (Methyl 2-(4-fluorophenyl)acetate)

• Product Name: Methyl 2-(4-fluorophenyl)acetate
• CAS No: 34837-84-8
• MF: C₉H₉FO₂
• MW: 168.164966344833
• MDL: MFCD00800608
• CID: 321032
• PubChem ID: 2733233
• Update Time: 2025-04-19

Methyl 2-(4-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-fluorophenyl)acetate
• Methyl 4-fluorophenylacetate
• Benzeneacetic acid,4-fluoro-, methyl ester
• methyl(4-fluorophenyl)acetate
• 4-fluorobenzeneacetic acid methyl ester
• methyl 4-fluorobenzeneacetate
• methyl 4-fluorophenyl-acetate
• methyl p-fluorophenylacetate
• Methyl 4-Fluorophenylacetate, 99
• 4-Fluorophenylacetic acid methyl ester
• methyl (4-fluorophenyl)acetate
• (4-fluorophenyl)acetic acid methyl ester
• PubChem24389
• Benzeneacetic acid, 4-fluoro-, methyl ester
• methyl-4-fluorphenylacetate

• MDL： MFCD00800608
• Inchi： 1S/C9H9FO2/c1-12-9(11)6-7-2-4-8(10)5-3-7/h2-5H,6H2,1H3
• InChI Key： AJPPKGMEHMXPMC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(=O)OC

Computed Properties

• Exact Mass: 168.05900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 1.1410 (estimate)
• Boiling Point: 211℃ at 760 mmHg
• Refractive Index: 1.4870
• PSA: 26.30000
• LogP: 1.54120

Methyl 2-(4-fluorophenyl)acetate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 36/37/39-26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes